Cas no 14850-23-8 (trans-4-Octene)

• Product Name: trans-4-Octene
• CAS No: 14850-23-8
• MF: C₈H₁₆
• MW: 112.212642669678
• MDL: MFCD00009476
• CID: 87420
• Update Time: 2025-11-02

trans-4-Octene Chemical and Physical Properties

Names and Identifiers

• (E)-4-octene
• trans-4-Octene
• cis 4-octene
• Trane-4-octene
• trans-oct-4-ene
• Nsc73940
• (E)-4-C8H16
• (E)-Oct-4-ene
• (4E)-4-Octene
• 4-Octene, (E)-
• 4-OCTENE(TRANS)

• MDL： MFCD00009476
• Inchi： 1S/C8H16/c1-3-5-7-8-6-4-2/h7-8H,3-6H2,1-2H3/b8-7+
• InChI Key： IRUCBBFNLDIMIK-BQYQJAHWSA-N
• SMILES： C(/C=C/CCC)CC
• BRN： 1719104

Computed Properties

• Exact Mass: 112.12500
• Monoisotopic Mass: 112.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.715 g/mL at 25 °C(lit.)
• Melting Point: -93.78°C
• Boiling Point: 122°C
• Flash Point: Fahrenheit: 69.8 ° f
  Celsius: 21 ° c
  
• Refractive Index: n20/D 1.412(lit.)
• Solubility: water: insoluble
• Water Partition Coefficient: Sparingly soluble in water(10.7, mg/L).
• PSA: 0.00000
• LogP: 3.14280
• Solubility: Not determined

trans-4-Octene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3295 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-65
• Safety Instruction： S16-S62
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R65
• Storage Condition：2-8°C
• Packing Group：II
• Hazard Level：3
• HazardClass：3
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on trans-4-Octene

Comprehensive Overview of trans-4-Octene (CAS No. 14850-23-8): Properties, Applications, and Industry Insights

trans-4-Octene (CAS No. 14850-23-8) is an unsaturated hydrocarbon belonging to the alkene family, specifically a trans-isomer of 4-octene. This compound is characterized by its eight-carbon chain with a double bond at the fourth position, exhibiting unique chemical and physical properties due to its trans-configuration. Its molecular formula is C₈H₁₆, and it is widely utilized in organic synthesis, polymer research, and specialty chemical manufacturing.

The growing demand for trans-4-Octene is driven by its role as a building block in the production of high-performance polymers and fine chemicals. Researchers and industries are increasingly exploring its potential in sustainable material development, aligning with global trends toward green chemistry and circular economy practices. Its low toxicity and versatile reactivity make it a preferred choice for applications requiring precise molecular control.

One of the most searched questions about trans-4-Octene revolves around its synthesis methods. Common approaches include the Wittig reaction or cross-metathesis of shorter alkenes, which offer high selectivity for the trans-isomer. Another trending topic is its use in bio-based polymer research, where it serves as a modifier to enhance material properties like flexibility and thermal stability. These applications are particularly relevant in industries such as packaging, automotive, and consumer goods.

From a commercial perspective, trans-4-Octene is gaining attention due to its compatibility with catalytic processes and renewable feedstocks. Companies are investing in scalable production techniques to meet the rising demand for sustainable olefins. Additionally, its stereochemical purity is critical for pharmaceutical intermediates, where isomer-specific reactions are essential for drug efficacy.

Environmental considerations are also shaping the discourse around trans-4-Octene. As regulations tighten on volatile organic compounds (VOCs), its low vapor pressure and controlled reactivity position it as a safer alternative in formulations. Laboratories and manufacturers are increasingly adopting trans-4-Octene for eco-friendly solvents and adhesive formulations, reducing environmental footprints without compromising performance.

In analytical chemistry, trans-4-Octene is often used as a reference standard in gas chromatography (GC) and mass spectrometry (MS) due to its well-defined retention time and fragmentation pattern. This reliability makes it invaluable for quality control in chemical production and research. Furthermore, its non-polar nature facilitates studies on hydrophobic interactions and lipid membrane dynamics, expanding its utility in biochemical research.

Future prospects for trans-4-Octene include advancements in catalytic isomerization and biocatalytic routes, which could further optimize its production efficiency. As industries prioritize carbon-neutral solutions, this compound is poised to play a pivotal role in next-generation material science and industrial chemistry. Its adaptability and structural simplicity continue to inspire innovations across multiple scientific disciplines.